N-cyclohexyl-N'-(4,6-dimethyl-2-pyridinyl)urea

• IUPAC Name: 1-cyclohexyl-3-(4,6-dimethylpyridin-2-yl)urea
• InChI: InChI=1S/C14H21N3O/c1-10-8-11(2)15-13(9-10)17-14(18)16-12-6-4-3-5-7-12/h8-9,12H,3-7H2,1-2H3,(H2,15,16,17,18)
• InChI Key: XOQLXGWEPFUJRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1)NC(=O)NC2CCCCC2)C
• Molecular Formula: C14H21N3O
• Molecular Weight: 247.34 g/mol

Description

N-cyclohexyl-N'-(4,6-dimethyl-2-pyridinyl)urea, commonly known as CDU, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. CDU is a potent inhibitor of soluble guanylate cyclase (sGC), an enzyme that plays a crucial role in the regulation of a variety of physiological processes. In

Mechanism of Action

CDU inhibits N-cyclohexyl-N'-(4,6-dimethyl-2-pyridinyl)urea by binding to the heme moiety of the enzyme, which is required for the activation of N-cyclohexyl-N'-(4,6-dimethyl-2-pyridinyl)urea by nitric oxide (NO). CDU prevents the binding of NO to N-cyclohexyl-N'-(4,6-dimethyl-2-pyridinyl)urea, thereby reducing the production of cyclic guanosine monophosphate (cGMP), a key signaling molecule in the regulation of vascular tone and blood pressure.
Biochemical and Physiological Effects:
CDU has been shown to have significant effects on the cardiovascular system, including the reduction of blood pressure and pulmonary artery pressure. CDU has also been shown to have anti-inflammatory effects, which may contribute to its potential use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

CDU has several advantages for use in lab experiments, including its high potency and selectivity for N-cyclohexyl-N'-(4,6-dimethyl-2-pyridinyl)urea inhibition. However, CDU has limited solubility in water, which may limit its use in certain experimental settings. CDU is also sensitive to light and air, which may require special handling procedures.

Future Directions

For research on CDU include the development of more potent and selective N-cyclohexyl-N'-(4,6-dimethyl-2-pyridinyl)urea inhibitors, as well as the investigation of CDU's effects on other physiological processes. Additionally, the development of novel delivery methods for CDU may improve its solubility and bioavailability, further expanding its potential therapeutic applications.
Conclusion:
In conclusion, CDU is a potent inhibitor of N-cyclohexyl-N'-(4,6-dimethyl-2-pyridinyl)urea that has significant potential for use in various scientific research applications. CDU's mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on CDU may lead to the development of novel therapeutics for a variety of diseases.

Synthesis Methods

The synthesis of CDU involves the reaction of cyclohexyl isocyanate with 4,6-dimethyl-2-pyridinylamine in the presence of a suitable solvent and catalyst. The reaction proceeds through the formation of an intermediate urea derivative, which is subsequently converted into CDU by the addition of a base. The yield of CDU can be improved by optimizing the reaction conditions, such as temperature, reaction time, and solvent choice.

Scientific Research Applications

CDU has been extensively studied for its potential use in various scientific research applications, including cardiovascular diseases, pulmonary hypertension, and cancer. CDU has been shown to inhibit N-cyclohexyl-N'-(4,6-dimethyl-2-pyridinyl)urea, which is a key enzyme in the regulation of vascular tone and blood pressure. CDU has also been shown to have anti-proliferative effects on cancer cells, making it a potential candidate for cancer therapy.